![molecular formula C8H18Cl2N2O2 B2831883 [(3S,3Ar,6S,6aR)-6-(aminomethyl)-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3-yl]methanamine;dihydrochloride CAS No. 1309611-90-2](/img/structure/B2831883.png)
[(3S,3Ar,6S,6aR)-6-(aminomethyl)-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3-yl]methanamine;dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound [(3S,3Ar,6S,6aR)-6-(aminomethyl)-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3-yl]methanamine;dihydrochloride
is also known as L-Iditol, 2,5-bis(aminomethyl)-1,4:3,6-dianhydro-2,5-dideoxy-;((3S,3aR,6S,6aR)-Hexahydrofuro[3,2-b]furan-3,6-diyl)dimethanamine
. It has a molecular formula of C8H16N2O2
.
Physical And Chemical Properties Analysis
The compound is predicted to have a boiling point of251.5±20.0 °C
and a density of 1.275±0.06 g/cm3
. It’s slightly soluble in chloroform and methanol . The compound is an oil and is clear and colorless .
Scientific Research Applications
Catalytic Hydrogenation and Synthesis
- The catalytic hydrogenation of unsaturated nitriles and aldehydes to produce saturated nitriles and aminomethyl derivatives of furans has been explored for synthesizing polyhydroxylated compounds, including indolizidines and furan-based amino sugars. These compounds are crucial in developing pharmaceuticals and bioactive molecules (Izquierdo et al., 1999), (Sukhorukov et al., 2008).
Reductive Amination and Derivatives Synthesis
- Reductive amination processes are pivotal in synthesizing aminomethylhydroxymethylfuran derivatives, which have significant applications in the pharmaceutical industry. These methods allow for the efficient production of N-substituted furfuryl amines from biomass-derived aldehydes, showcasing the compound's role in sustainable chemistry and green pharmaceutical synthesis (Nuzhdin et al., 2020).
Isolation Techniques and Chemical Synthesis
- Advanced isolation and purification techniques, such as cation-exchange chromatography and selective complexation, have been developed for acyclic polyamines, including derivatives similar to the query compound. These methods are essential for producing high-purity chemical intermediates used in various synthesis processes (Geue & Searle, 1983).
Pharmaceutical Applications
- Compounds structurally related to the query molecule have shown promise in pharmaceutical applications, including their use as building blocks for drugs such as HIV protease inhibitors. The efficient synthesis and high stereoselectivity of these compounds underscore their importance in medicinal chemistry (Sevenich et al., 2017).
properties
IUPAC Name |
[(3S,3aR,6S,6aR)-6-(aminomethyl)-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3-yl]methanamine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2O2.2ClH/c9-1-5-3-11-8-6(2-10)4-12-7(5)8;;/h5-8H,1-4,9-10H2;2*1H/t5-,6-,7+,8+;;/m0../s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIKSQLWPLHMQCD-YKNZODQRSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C2C(O1)C(CO2)CN)CN.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H]([C@@H]2[C@H](O1)[C@H](CO2)CN)CN.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18Cl2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[(3S,3Ar,6S,6aR)-6-(aminomethyl)-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3-yl]methanamine;dihydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.